![molecular formula C17H12FNO4 B6480135 N-(4-fluorophenyl)-6-methoxy-4-oxo-4H-chromene-2-carboxamide CAS No. 919017-79-1](/img/structure/B6480135.png)
N-(4-fluorophenyl)-6-methoxy-4-oxo-4H-chromene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-fluorophenyl)-6-methoxy-4-oxo-4H-chromene-2-carboxamide (FMOCC) is a novel small molecule with potential applications in the fields of biochemistry and physiology. FMOCC is a synthetic compound that was first synthesized in the laboratory in 2001. It is a member of the chromene family of compounds, which are derivatives of the aromatic hydrocarbon, benzene. FMOCC exhibits a range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties.
Scientific Research Applications
N-(4-fluorophenyl)-6-methoxy-4-oxo-4H-chromene-2-carboxamide has been studied extensively in the laboratory and has been found to exhibit a range of biological activities. It has been used as a model compound to study the mechanism of action of chromene compounds and to investigate the effects of chromene derivatives on cell proliferation, inflammation, and oxidative stress. This compound has also been used to study the effects of chromene compounds on cancer cells.
Mechanism of Action
The mechanism of action of N-(4-fluorophenyl)-6-methoxy-4-oxo-4H-chromene-2-carboxamide is not fully understood. However, it is believed to act as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory process. In addition, this compound has been shown to inhibit the activity of several other enzymes involved in inflammation, including 5-lipoxygenase (5-LOX) and nitric oxide synthase (NOS). It is also thought to act as an antioxidant by scavenging free radicals.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, as well as to inhibit the growth of cancer cells. In addition, this compound has been found to reduce the activity of enzymes involved in the inflammatory process, such as COX-2, 5-LOX, and NOS. It has also been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α).
Advantages and Limitations for Lab Experiments
The main advantage of using N-(4-fluorophenyl)-6-methoxy-4-oxo-4H-chromene-2-carboxamide in laboratory experiments is its ability to inhibit the activity of several enzymes involved in the inflammatory process. This makes it a useful tool for studying the effects of chromene compounds on inflammation and oxidative stress. However, this compound has some limitations. It is a synthetic compound, which means that its effects may not be the same as those of naturally-occurring chromene compounds. In addition, the mechanism of action of this compound is not fully understood, which limits its use in the laboratory.
Future Directions
The potential applications of N-(4-fluorophenyl)-6-methoxy-4-oxo-4H-chromene-2-carboxamide are numerous. Further research is needed to fully understand its mechanism of action and to identify its potential therapeutic applications. In addition, more research is needed to explore the effects of this compound on other diseases and disorders, such as heart disease and diabetes. Furthermore, further studies are needed to investigate the effects of this compound on cell proliferation, inflammation, and oxidative stress. Finally, research is needed to develop more efficient synthesis methods for this compound.
Synthesis Methods
N-(4-fluorophenyl)-6-methoxy-4-oxo-4H-chromene-2-carboxamide can be synthesized from 2-hydroxy-4-fluorobenzaldehyde and 6-methoxy-2-naphthoic acid via a Claisen condensation reaction. This reaction is catalyzed by a base, such as sodium hydroxide, and proceeds in two steps. In the first step, the aldehyde and acid are condensed to form an intermediate compound. This intermediate is then converted to this compound in the second step via a dehydration reaction.
properties
IUPAC Name |
N-(4-fluorophenyl)-6-methoxy-4-oxochromene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12FNO4/c1-22-12-6-7-15-13(8-12)14(20)9-16(23-15)17(21)19-11-4-2-10(18)3-5-11/h2-9H,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHDUOWUFVPSXBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)OC(=CC2=O)C(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.